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Abstract

This technical guide explores one of the most significant triumphs of theoretical chemistry:
Dmitri Mendeleev's prediction of the element he termed "ekaboron” in 1871, and its subsequent
discovery as scandium by Lars Fredrik Nilson in 1879. We delve into the logical framework of
the periodic law that enabled these predictions, provide a detailed comparison of the predicted
versus the experimentally verified properties, and reconstruct the 19th-century experimental
protocols used for the element's isolation and characterization. This historical case study
serves as a powerful illustration of the predictive capacity of fundamental scientific models.

Introduction: The Periodic Law as a Predictive
Framework

In 1869, Russian chemist Dmitri Mendeleev published his periodic table, arranging the known
elements by increasing atomic weight and grouping them by shared chemical properties.[1]
The true genius of his arrangement was its predictive power. Mendeleev boldly left gaps in his
table, asserting they represented undiscovered elements.[2][3] By analyzing the trends in the
properties of elements surrounding these gaps, he could forecast the characteristics of the
missing elements with remarkable accuracy.[4][5] He named these hypothetical elements using
the Sanskrit prefixes "eka-" (one), "dvi-" (two), and "tri-" (three) to denote their position relative
to a known element in the same group.[6]
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One of the most prominent gaps lay below boron in his table, for which he predicted an
element he called "ekaboron" (symbol Eb).[2][7] This whitepaper examines the scientific
reasoning and experimental validation of this specific prediction.

Mendeleev's Predictive Methodology for Ekaboron

Mendeleev's predictions were not mere speculation; they were a form of scientific interpolation
based on the periodic law. He deduced the properties of ekaboron by averaging and
extrapolating from the known properties of its neighbors in his 1871 periodic table.

The primary neighbors influencing the prediction for the element in Group Il with an atomic
weight of approximately 44 were:

e Calcium (Ca): The preceding element in the same period (Row 4).

o Titanium (Ti): The subsequent element in the same period (Row 4).

e Boron (B) and Aluminum (Al): The lighter elements in the same group (Group III).
e Yttrium (Y): The heavier element that shared similar chemical characteristics.

By observing the incremental changes in properties like atomic weight, density, and oxide
formulas among these known elements, Mendeleev constructed a detailed profile for the
missing piece of his puzzle. His central predictions were an atomic weight of about 44 and the
formation of a sesquioxide with the formula Eb20s3, consistent with its placement in Group Il1.[6]

[7]
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MendeleeV's logical framework for predicting Ekaboron's properties.

The Discovery of Scandium: Experimental
Validation

In 1879, Swedish chemist Lars Fredrik Nilson, while working to isolate ytterbium from the rare
earth minerals euxenite and gadolinite at the University of Uppsala, made an unexpected
discovery.[8][9][10] Through a painstaking process of fractional separation, he isolated an oxide
of a previously unknown element.[8][10] He observed that this new element possessed a low
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atomic weight.[8][9] Spectral analysis of the new substance revealed over 30 unique spectral
lines, confirming it was a new element.[9][11] Nilson named the element "scandium" in honor
of Scandinavia.[9][12]

Initially, Nilson was unaware of Mendeleev's prediction.[4] It was his colleague, Per Teodor
Cleve, who recognized that the properties of this newly discovered scandium corresponded
almost perfectly with those Mendeleev had predicted for ekaboron eight years prior.[12][13]
Cleve notified Mendeleev, providing a stunning confirmation of the periodic law's predictive
power.

Data Presentation: Predicted vs. Observed
Properties

The close correlation between Mendeleev's predictions for ekaboron and the observed
properties of scandium provided powerful evidence for the validity of the periodic table. The
key quantitative comparisons are summarized below.

Mendeleev's Prediction Observed Property
Property .
(Ekaboron, 1871) (Scandium)
Atomic Weight ~44 44.956 u[4][14]
Formula of Oxide Eb20s Sc203[7]
Density of Oxide ~ 3.5 g/cm? 3.86 g/cm?3

) Basic, non-volatile, insoluble in  Amphoteric (predominantly
Nature of Oxide

acids basic)
Metal Density - (Not explicitly predicted) 2.99 g/cm3[15]
Metal Properties Should be a metal A soft, silvery-white metal[2]
Sulfate Properties Should form Eb2(SOa4)3 Forms Sc2(S0a4)3

) Forms a double sulfate, e.g.,
Should form non-crystalline o
Double Sulfates K3Sc(SO0a)s, but it is
salts )
crystalline.
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Experimental Protocols of the Era

The isolation and characterization of scandium were monumental tasks given the analytical
technology of the late 19th century. The methodologies relied on meticulous wet chemistry,
gravimetric analysis, and the nascent field of spectroscopy.

Isolation of Scandium Oxide (Scandia)

Lars Nilson was investigating rare earth elements, which are notoriously difficult to separate
due to their similar chemical properties.[6][16] The general workflow he employed, common for
rare earth separation at the time, involved laborious fractional precipitation and crystallization.
[6][16]

Methodology:

o Ore Digestion: The source mineral (euxenite) was first dissolved in strong acid to bring the
various metal oxides into an aqueous solution.

« Initial Group Precipitation: The rare earth elements were precipitated from the solution, often
as oxalates or hydroxides, to separate them from more common elements.

o Fractional Separation: This was the most critical and tedious step. Nilson was attempting to
isolate ytterbium from erbium.[8][9] This was achieved by converting the mixed oxides into
nitrates (e.g., erbium nitrate).[8]

o Fractional Crystallization/Decomposition: By carefully heating the erbium nitrate, Nilson
discovered that a substance with a lower atomic weight separated out.[8][9] This process
exploits subtle differences in the thermal stability or solubility of the salts of different rare
earth elements. Repeatedly dissolving and partially precipitating or crystallizing the material
concentrates the different elements in different fractions.

 Purification: The process was repeated hundreds or thousands of times to achieve a sample
of the new oxide (scandia, Sc20s3) with high purity. Nilson successfully prepared about 2
grams of scandia.[7]

Determination of Atomic Weight
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The atomic weight was the most crucial property for placing the new element in the periodic
table. In the 1870s-80s, this was determined through precise gravimetric analysis based on
stoichiometry.

Methodology:

Preparation of a Pure Compound: A known mass of the highly purified scandium oxide
(Sc203) was carefully weighed.

e Conversion to a Salt: The oxide was reacted with an acid to form a salt with a well-defined
stoichiometric formula, such as scandium sulfate, Sc2(SOa4)s.[13]

e Gravimetric Analysis: The resulting scandium sulfate was then carefully purified, dried, and
weighed.

o Calculation: By knowing the precise mass of the initial oxide and the final sulfate, and using
the established atomic weights of oxygen (O = 16) and sulfur (S = 32), the atomic weight of
scandium could be calculated. The ratio of the mass of scandium to the mass of oxygen in
the oxide (Sc203) provided the basis for the calculation. Nilson's work, later refined by Cleve,
yielded an atomic weight of approximately 44, confirming Mendeleev's prediction.[7][13]
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Step 1: Isolation of Scandia (Sc203)
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Workflow for the discovery and characterization of Scandium (Ekaboron).
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Conclusion

The prediction of ekaboron and its discovery as scandium stands as a landmark event in the
history of chemistry. It transformed Mendeleev's periodic table from a useful classification
system into a powerful predictive tool, demonstrating the existence of a deep, underlying order
among the chemical elements. The remarkable accuracy of the predictions, verified by the
meticulous and arduous experimental work of chemists like Lars Fredrik Nilson and Per Teodor
Cleve, silenced skeptics and cemented the periodic law as a fundamental principle of science.
This synergy between theoretical prediction and experimental verification remains a
cornerstone of scientific progress today.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CA2955313A1 - Method for extraction and separation of rare earth elements - Google
Patents [patents.google.com]

. Scandium | History, Uses, Facts, Physical & Chemical Characteristics [periodic-table.com]
. Gravimetric analysis, P K MANI | PPT [slideshare.net]

. Scandium - Wikipedia [en.wikipedia.org]

2
3
4
o 5. researchgate.net [researchgate.net]
6. acs.org [acs.org]

7. Scandium | Elements | RSC Education [edu.rsc.org]

8. Discovery/Uses - Scandium [scandium2015.weebly.com]

9. chemicool.com [chemicool.com]

e 10. A Historical Journey into the Discovery of Scandium [scandium.org]
e 11. Scandium [thechemicalelements.com]

e 12. lindahall.org [lindahall.org]
o 13. royalsocietypublishing.org [royalsocietypublishing.org]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1222775?utm_src=pdf-body
https://www.benchchem.com/product/b1222775?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/CA2955313A1/en
https://patents.google.com/patent/CA2955313A1/en
https://periodic-table.com/scandium/
https://www.slideshare.net/slideshow/gravimetric-analysis-30200567/30200567
https://en.wikipedia.org/wiki/Scandium
https://www.researchgate.net/publication/327252697_Scandium
https://www.acs.org/education/whatischemistry/landmarks/earthelements.html
https://edu.rsc.org/elements/scandium/2020021.article
https://scandium2015.weebly.com/discoveryuses.html
https://www.chemicool.com/elements/scandium.html
https://www.scandium.org/a-historical-journey-into-the-discovery-of-scandium/
https://thechemicalelements.com/scandium/
https://www.lindahall.org/about/news/scientist-of-the-day/lars-fredrik-nilson/
https://royalsocietypublishing.org/doi/10.1098/rsta.1909.0002
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 14. Atomic Weight of Scandium | Commission on Isotopic Abundances and Atomic Weights
[ciaaw.org]

e 15. Scandium | Sc (Element) - PubChem [pubchem.ncbi.nim.nih.gov]
e 16. acs.org [acs.org]

 To cite this document: BenchChem. [The Prescience of the Periodic Law: Predicting the
Properties of Ekaboron]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222775#predicting-properties-of-ekaboron-before-
scandium-s-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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